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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089

For researchers and scientists in the fast-paced world of drug development, the safe handling
and disposal of chemical waste is paramount. This guide provides essential safety and
logistical information for the proper disposal of ethoxycyclohexane, ensuring a secure
laboratory environment and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Ethoxycyclohexane is a flammable liquid and requires careful handling to mitigate risks.
Before commencing any disposal procedures, it is crucial to be aware of its hazards. Always
handle ethoxycyclohexane in a well-ventilated area, preferably within a chemical fume hood,
and away from any potential ignition sources such as open flames, hot surfaces, and spark-
producing equipment.

The use of appropriate Personal Protective Equipment (PPE) is mandatory. This includes:
o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A flame-retardant lab coat.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
ethoxycyclohexane.
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Property Value

Molecular Formula CsH16O[1][2][3]

Molar Mass 128.21 g/mol [1][3][4]
Appearance Colorless liquid[1]

Boiling Point 135-136 °C (at 20 Torr)[1]
Density 0.86 £ 0.1 g/cm3[1]

Insoluble in water; Soluble in ethanol and

Solubility ther[1]
ether

GHS Hazard Statement (for the related

H226: Flammable liquid and vapor[5]
compound 1-Ethoxycyclohexene)

Experimental Protocols: Step-by-Step Disposal
Procedures

The proper disposal of ethoxycyclohexane waste is critical for laboratory safety and
environmental protection. The following step-by-step protocol should be strictly followed.

Step 1: Waste Collection

o Container Selection: Use a designated, leak-proof waste container made of a material
compatible with ethoxycyclohexane, such as glass or polyethylene.

» Container Preparation: Ensure the container is clean and dry before the first addition of
waste.

e Labeling: Clearly label the waste container with "Hazardous Waste," "Ethoxycyclohexane,"
and the appropriate hazard symbols (e.g., flammable liquid).

Step 2: Waste Segregation and Accumulation

» Incompatible Materials: Do not mix ethoxycyclohexane waste with incompatible chemicals,
particularly strong oxidizing agents.
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o Separate Waste Streams: Maintain separate waste streams for halogenated and non-
halogenated organic solvents. Ethoxycyclohexane is a hon-halogenated solvent.

e Secure Storage: Keep the waste container tightly sealed when not in use to prevent the
escape of flammable vapors. Store the container in a designated, well-ventilated, and cool
secondary containment area away from ignition sources.

Step 3: Arranging for Disposal

o Container Capacity: Fill the waste container to no more than 90% of its capacity to allow for
vapor expansion.[6]

o Disposal Request: Once the container is full or has reached the end of its accumulation
period (as per your institution's guidelines), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[7]

o Documentation: Complete all required waste disposal forms accurately and completely.

Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
Remove all ignition sources. Absorb the spill with an inert, non-combustible absorbent material.
Collect the absorbed material using non-sparking tools and place it in a sealed container for
hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
ethoxycyclohexane.
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Caption: Ethoxycyclohexane Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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